Cas no 402585-79-9 (3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide
• CAS No: 402585-79-9
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• MDL: MFCD02032189
• CID: 877516
• Update Time: 2026-04-29

3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methyl-N-(thiazol-2-yl)benzamide
• 3-amino-2-methyl-N-(1,3-thiazol-2-yl)benzamide
• 3-amino-2-methyl-N-1,3-thiazol-2-ylbenzamide
• 3-amino-2-methyl-N-1,3-thiazol-2-ylbenzamide(SALTDATA: FREE)
• AG-F-42596
• BBL005433
• CTK4I2763
• MolPort-004-294-467
• STK520512
• 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide

• MDL： MFCD02032189
• Inchi： InChI=1S/C11H11N3OS/c1-7-8(3-2-4-9(7)12)10(15)14-11-13-5-6-16-11/h2-6H,12H2,1H3,(H,13,14,15)
• InChI Key： BKVQFZRVHJIGLA-UHFFFAOYSA-N
• SMILES： CC1=C(C(NC2=NC=CS2)=O)C=CC=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide

Introduction to 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide (CAS No. 402585-79-9)

The compound 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide, identified by the CAS number 402585-79-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif combines a benzamide moiety with a thiazole ring system, which is a well-documented scaffold in the development of bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating thiazole derivatives. The thiazole ring, known for its stability and biological activity, has been extensively explored in the synthesis of antimicrobial, anti-inflammatory, and anticancer agents. The introduction of an amino group at the 3-position and a methyl substituent at the 2-position of the benzamide moiety further enhances the compound's pharmacological profile. This specific arrangement not only contributes to its solubility and bioavailability but also modulates its interaction with biological targets.

In the context of modern drug development, 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide (CAS No. 402585-79-9) has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary in vitro studies suggest that this compound exhibits promising interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. The benzamide group is particularly noteworthy for its ability to engage with protease enzymes, which are often implicated in disease pathogenesis.

The structural design of 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide (CAS No. 402585-79-9) aligns with current trends in drug design, where molecular diversity and targeted interactions are prioritized. The presence of both polar and non-polar functional groups enhances its ability to cross cell membranes, making it a candidate for oral administration. Additionally, the thiazole ring contributes to its stability under various physiological conditions, ensuring prolonged activity within the biological system.

Advances in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide (CAS No. 402585-79-9) with unprecedented accuracy. Molecular docking studies have revealed that this compound can interact with key targets such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. These findings support its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide (CAS No. 402585-79-9) involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the thiazole ring system. Subsequent modifications introduce the amino and methyl groups at strategic positions, followed by coupling with the benzamide moiety. This synthetic route highlights the importance of precision and optimization in pharmaceutical manufacturing.

From a regulatory perspective, 3-Amino-2-methyl-N-1,3-thiazol-2-ylbenzamide (CAS No. 402585-79-9) has been subjected to rigorous safety evaluations to ensure its suitability for preclinical and clinical studies. These evaluations include toxicological assessments to determine its acute and chronic toxicity profiles. The results have been encouraging, indicating that the compound is well-tolerated at relevant doses and does not exhibit significant adverse effects.

The future prospects of 3-Amino-2-methyl-N-1,3-thiazol-2-ybenzamide (CAS No. 40258579 9) are promising, with ongoing research aimed at refining its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable drug candidate. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

In conclusion, 3-Amino - 2 -methyl - N - 1 , 3 -th i az ol - 22 y lbe nz am ide( CAS N o . 4 02585 -799 ) is a comp ou nd wi th significant promise i n pharma ceutical ch emi stry . Its unique structu re an d pre limi nary bi o logical acti vi ty make i t a val u able candi date f or fur ther stu dies an d dev elop ment . With conti nu ing resear ch an d innovati on , thi s comp ou nd ha s t he pot ent i al t o contri bute t o m edical adv anc em ents i n t he co m i ng. p > article > response >